Cas no 2229288-06-4 (2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine
• CAS No: 2229288-06-4
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 5993648
• PubChem ID: 165759527
• Update Time: 2025-05-19

2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine
• 2229288-06-4
• EN300-1789581

• Inchi： 1S/C11H13FN2/c1-14-5-4-9-6-8(10(12)7-13)2-3-11(9)14/h2-6,10H,7,13H2,1H3
• InChI Key： FQGYGRGPVVKQAO-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31Ų

Additional information on 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2229288-06-4 and Product Name: 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine

2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine, identified by its CAS number 2229288-06-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorinated ethylamine moiety linked to a methylated indole ring, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for further exploration in drug discovery, particularly in the context of targeting neurological and inflammatory disorders.

The fluorine atom in the molecular structure of 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine plays a crucial role in modulating the pharmacokinetic properties of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall bioavailability. Recent studies have highlighted the importance of fluorinated indole derivatives in the development of drugs with improved efficacy and reduced side effects. The presence of the fluorine atom in this compound suggests that it may exhibit enhanced binding to biological targets, thereby increasing its therapeutic potential.

The indole ring system is another key feature of 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine that contributes to its pharmacological significance. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The methyl group at the 5-position of the indole ring further enhances its interaction with biological targets, making it a valuable scaffold for drug design. Current research in this area has shown that modifications at the 5-position of the indole ring can significantly alter the pharmacological profile of the compound, leading to the discovery of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of fluorinated indole derivatives as scaffolds for drug development. These compounds have shown promise in preclinical studies for treating a variety of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. The structural flexibility of 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine allows for further chemical modifications, enabling researchers to fine-tune its pharmacological properties for specific therapeutic applications. This adaptability makes it an attractive candidate for further investigation in medicinal chemistry.

The synthesis and characterization of 2-fluoro-2-(1-methyl-1H-indol-5-yl)ethan-1-amine have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent pharmacological studies can be conducted with reliable data. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the structural features and stereochemistry of this compound. These analytical methods provide critical insights into its molecular structure, which are essential for understanding its biological activity.

One of the most compelling aspects of 2-fluoro-2-(1-methyl-1H-indol-5-yt)ethanamino ethe is its potential application in treating neurological disorders. Indole derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. The fluorine atom's influence on metabolic stability suggests that this compound may have a longer half-life compared to non-fluorinated analogs, potentially leading to more sustained therapeutic effects.

Furthermore, 2-fluoro-bis(（methylindol））etylethylamine has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, including rheumatoid arthritis and Crohn's disease. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic option for these conditions. Current research is focused on identifying specific molecular targets that this compound interacts with to exert its anti-inflammatory effects.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of fluorinated indole derivatives require expertise in organic chemistry, medicinal chemistry, and computational biology. By leveraging these different areas of knowledge, researchers can optimize the pharmacological properties of compounds like CAS No 2229288 06 4 and bring them closer to clinical application.

In conclusion,fluorinated ethylamine derivative 2229288 06 4 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features make it a promising candidate for further exploration， offering hope for new treatments for neurological， inflammatory， and other diseases。 As research continues， we can expect more insights into its biological activity， leading to innovative therapies that improve patient outcomes worldwide。